![molecular formula C19H16BrN3O2 B2757597 4-vinylbenzyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate CAS No. 946371-42-2](/img/structure/B2757597.png)
4-vinylbenzyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
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Overview
Description
The compound “4-vinylbenzyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate” is likely an organic compound containing a triazole ring, which is a five-membered ring with two carbon atoms and three nitrogen atoms. The compound also contains a bromophenyl group, a methyl group, and a carboxylate ester group .
Molecular Structure Analysis
The molecular structure of this compound would likely show the triazole ring attached to a phenyl ring through a carbon atom. The phenyl ring would have a bromine atom attached, and the carboxylate ester group would be attached to the triazole ring .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the bromine atom, which is a good leaving group, and the triazole ring, which can act as a nucleophile or a base .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the bromine atom might increase its molecular weight and decrease its volatility .Scientific Research Applications
1. Crystal Structure and Properties
The compound 4-vinylbenzyl 1-(4-bromophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, due to its unique structure, has been the subject of studies focusing on its crystal structure and properties. For example, a related compound, 4-[(E)-4-Bromobenzylideneamino]-3-[1-(4-isobutylphenyl)ethyl]-1H-1,2,4-triazole-5(4H)-thione, was studied for its crystallographic characteristics, revealing insights into the molecular interactions and structural conformations that such compounds can exhibit (Fun et al., 2009).
2. Sensor Development
Research has explored the use of triazole derivatives in the development of sensors. For instance, a study utilized a triazole compound for creating a poly(vinyl chloride) membrane-based sensor, which showed potential as a chromium(III) selective sensor. This implies that similar triazole derivatives, including the one , could be used in the development of highly selective chemical sensors (Kumar & Sharma, 2013).
3. Synthesis of Chemical Intermediates
Triazole derivatives are also important in the synthesis of various chemical intermediates. For instance, a related compound was used in an efficient chemoenzymatic process for preparing certain cephem carboxylic acids. This demonstrates the potential of triazole derivatives as key intermediates in complex chemical synthesis processes (Gao et al., 2013).
4. Antimicrobial Activities
Triazole derivatives have been studied for their potential antimicrobial activities. A study on a similar triazole derivative highlighted its application in synthesizing compounds with antimicrobial properties, which could be a promising direction for the development of new antimicrobial agents (Kaneria et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
(4-ethenylphenyl)methyl 1-(4-bromophenyl)-5-methyltriazole-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16BrN3O2/c1-3-14-4-6-15(7-5-14)12-25-19(24)18-13(2)23(22-21-18)17-10-8-16(20)9-11-17/h3-11H,1,12H2,2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBPJIMQGQOHGCS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=C(C=C2)Br)C(=O)OCC3=CC=C(C=C3)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16BrN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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